Cas no 2227680-05-7 ((1S)-1-3-chloro-4-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-3-chloro-4-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol
• CAS No: 2227680-05-7
• MF: C₉H₅ClF₆O
• MW: 278.578822851181
• CID: 6524484
• PubChem ID: 165709558
• Update Time: 2025-06-09

(1S)-1-3-chloro-4-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-3-chloro-4-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol
• 2227680-05-7
• EN300-1941127
• (1S)-1-[3-chloro-4-(trifluoromethyl)phenyl]-2,2,2-trifluoroethan-1-ol

• Inchi： 1S/C9H5ClF6O/c10-6-3-4(7(17)9(14,15)16)1-2-5(6)8(11,12)13/h1-3,7,17H/t7-/m0/s1
• InChI Key： ZDYYDGWWQVUKHI-ZETCQYMHSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)[C@@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 277.9933114g/mol
• Monoisotopic Mass: 277.9933114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-1-3-chloro-4-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol

Introduction to (1S)-1-3-chloro-4-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol (CAS No. 2227680-05-7)

(1S)-1-3-chloro-4-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by its CAS number 2227680-05-7, features a chiral center and a combination of halogenated aromatic and fluorinated alkanol moieties, making it a promising candidate for further research and development in drug discovery.

The molecular structure of (1S)-1-3-chloro-4-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol consists of a benzene ring substituted with a chlorine atom at the 3-position and a trifluoromethyl group at the 4-position. The presence of these electron-withdrawing groups enhances the reactivity and potential biological activity of the molecule. Additionally, the secondary alcohol functionality at the 1-position provides a site for further chemical modifications, enabling the synthesis of more complex derivatives.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the potential interactions of (1S)-1-3-chloro-4-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol with various biological targets. Studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for developing novel therapeutic agents. The chiral nature of the molecule also opens up possibilities for creating enantiomerically pure forms, which could lead to improved pharmacokinetic profiles and reduced side effects.

In the context of drug discovery, the incorporation of fluorine atoms is a common strategy to enhance metabolic stability and binding affinity. The trifluoromethyl group in (1S)-1-3-chloro-4-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol contributes to these properties by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This makes the compound an attractive candidate for further exploration in the development of small-molecule drugs targeting neurological disorders, inflammation, and other diseases.

Current research is focusing on synthesizing analogs of (1S)-1-3-chloro-4-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol to optimize its biological activity. By modifying the substituents on the aromatic ring or introducing additional functional groups, scientists aim to enhance its potency and selectivity. Preliminary results from in vitro studies indicate that certain derivatives may exhibit significant therapeutic potential, particularly in oncology and immunology.

The synthesis of chiral compounds like (1S)-1-3-chloro-4-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol often requires specialized techniques such as asymmetric hydrogenation or chiral resolution methods. These processes ensure the production of enantiomerically pure compounds, which are crucial for achieving desired pharmacological effects. Advances in synthetic methodologies have made it increasingly feasible to produce complex chiral molecules on a larger scale, facilitating their use in preclinical and clinical studies.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The unique electronic properties of fluorine atoms allow for fine-tuning of molecular interactions with biological targets. In addition to improving metabolic stability, fluorine substitution can also modulate pharmacokinetic parameters such as bioavailability and half-life. These attributes make compounds like (1S)-1-3-chloro-4-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol particularly valuable in drug development pipelines.

The future prospects for (1S)-1-3-chloro-4-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1iol (CAS No. 2227680057) are promising as ongoing research continues to uncover new applications and derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical trials. As our understanding of molecular interactions evolves, compounds such as this one will continue to play a pivotal role in shaping the next generation of therapeutics.